1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide

• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 1-naphthalen-2-ylsulfonyl-N-[(4-propan-2-ylphenyl)methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C25H28N2O3S/c1-18(2)20-11-9-19(10-12-20)17-26-25(28)24-8-5-15-27(24)31(29,30)23-14-13-21-6-3-4-7-22(21)16-23/h3-4,6-7,9-14,16,18,24H,5,8,15,17H2,1-2H3,(H,26,28)
• InChI Key: MMXSADFREHBHKM-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)CNC(=O)C2CCCN2S(=O)(=O)C3=CC4=CC=CC=C4C=C3

Description

1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide, also known as NS8593, is a small molecule that has been extensively studied for its potential therapeutic applications. NS8593 is a modulator of small-conductance calcium-activated potassium (SK) channels, which play a crucial role in regulating neuronal excitability and synaptic transmission.

Mechanism of Action

1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide acts as a positive allosteric modulator of SK channels, enhancing their activity by increasing the sensitivity of the channels to calcium ions. This leads to the hyperpolarization of neurons and the reduction of neurotransmitter release, ultimately resulting in the suppression of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the suppression of epileptic seizures, the reduction of anxiety and depression-like behaviors, and the improvement of cognitive function in animal models. It has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide is its specificity for SK channels, which allows for the selective modulation of neuronal excitability without affecting other ion channels. However, one limitation of this compound is its relatively low potency, which may require higher concentrations for effective modulation of SK channels.

Future Directions

Future research on 1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide may focus on its potential therapeutic applications in various neurological and psychiatric disorders, as well as its mechanisms of action and potential side effects. Additionally, the development of more potent and selective SK channel modulators may further enhance the therapeutic potential of this class of compounds.

Synthesis Methods

1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide can be synthesized using a multi-step process involving the reaction of proline with 4-isopropylbenzaldehyde, followed by the reaction of the resulting product with naphthalene-2-sulfonyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

1-(naphthalen-2-ylsulfonyl)-N-[4-(propan-2-yl)benzyl]prolinamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, anxiety, depression, and schizophrenia. It has been shown to enhance SK channel activity, leading to the suppression of neuronal excitability and the reduction of synaptic transmission. This compound has also been shown to have anti-inflammatory properties, which may further contribute to its therapeutic potential.